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Compound of Interest

Compound Name: 2-Cyclopropylbutan-2-ol

CAS No.: 4435-58-9

Cat. No.: B1361546

Get Quote

Executive Summary
Target Molecule: 2-Cyclopropylbutan-2-ol[1][2][3][4]

CAS Number: 4435-58-9[1][2]

IUPAC Name: 2-Cyclopropylbutan-2-ol[2]

Molecular Formula: C

H

O[2]

Classification: Tertiary Cyclopropyl Carbinol

This guide details the synthesis of 2-cyclopropylbutan-2-ol, a tertiary alcohol featuring a

cyclopropyl ring directly attached to the carbinol center. This structural motif is a critical

pharmacophore in medicinal chemistry, often used to modulate lipophilicity and metabolic

stability (the "cyclopropyl effect") while restricting conformational freedom.
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The recommended pathway utilizes a Grignard addition of ethylmagnesium bromide to

cyclopropyl methyl ketone. This route is selected for its high atom economy, commercial

availability of stable starting materials, and operational simplicity compared to the reverse

addition (cyclopropyl Grignard + 2-butanone), which suffers from the instability and radical side-

reactions associated with cyclopropylmagnesium halides.

Retrosynthetic Analysis
The retrosynthetic strategy relies on the disconnection of the alkyl groups attached to the

quaternary carbinol center. While three pathways exist, Pathway A is the most robust for scale-

up and reproducibility.
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Figure 1: Retrosynthetic tree highlighting the strategic advantage of Pathway A due to reagent

stability.

Primary Synthesis Protocol (Pathway A)
Reaction Overview[5][6][7]

Reaction Type: Nucleophilic 1,2-Addition (Grignard).

Key Transformation: Conversion of a ketone to a tertiary alcohol.[5][6][7][8]
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Critical Control: Temperature maintenance (< 10°C) during addition to prevent thermal

rearrangement or ring opening.

Materials & Reagents Table
Reagent MW ( g/mol ) Density (g/mL) Equiv. Role

Cyclopropyl

Methyl Ketone
84.12 0.898 1.0 Substrate

Ethylmagnesium

Bromide (3.0 M

in Et₂O)

133.27 1.02 1.2 Nucleophile

Tetrahydrofuran

(THF)
72.11 0.889 Solvent

Reaction

Medium

(Anhydrous)

Ammonium

Chloride (sat.

aq.)

53.49 ~1.06 Excess Quenching Agent

Detailed Experimental Procedure
Step 1: Apparatus Setup

Oven-dry a 250 mL three-necked round-bottom flask, a pressure-equalizing addition funnel,

and a reflux condenser.

Assemble the apparatus hot under a flow of anhydrous Nitrogen (

) or Argon (

).

Charge the flask with Cyclopropyl methyl ketone (8.41 g, 100 mmol) and 50 mL of anhydrous

THF.

Cool the solution to 0°C using an ice/water bath.

Step 2: Grignard Addition
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Transfer Ethylmagnesium bromide (40 mL of 3.0 M solution, 120 mmol) to the addition funnel

via a cannula or oven-dried syringe.

Critical Step: Add the EtMgBr solution dropwise to the ketone solution over 30-45 minutes.

Observation: A white precipitate (magnesium alkoxide) may form.

Control: Ensure internal temperature does not exceed 10°C to suppress side reactions.

Once addition is complete, remove the ice bath and allow the reaction to warm to Room

Temperature (25°C).

Stir for 2–3 hours. Monitor reaction progress via TLC (SiO₂, 10% EtOAc/Hexanes) or GC-

MS.

Step 3: Quenching & Workup

Cool the reaction mixture back to 0°C.

Quenching: Slowly add 50 mL of saturated aqueous Ammonium Chloride (NH

Cl).

Note: Use NH

Cl (mildly acidic, pH ~5) rather than HCl. Strong acids can trigger the cyclopropylcarbinyl
rearrangement, opening the ring to form homoallylic alcohols or halides [1].

Separate the layers.[9] Extract the aqueous phase with Diethyl Ether (

mL).

Combine organic layers and wash with Brine (50 mL).

Dry over anhydrous Magnesium Sulfate (MgSO

), filter, and concentrate under reduced pressure (Rotary Evaporator, 25°C water bath).

Step 4: Purification
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The crude oil is typically >90% pure.

For analytical purity, perform vacuum distillation.

Boiling Point: ~150–155°C at 760 mmHg (expect ~60–65°C at 15 mmHg).

Yield: Expected yield is 85–92%.

Mechanistic Insights & Troubleshooting
Reaction Mechanism
The reaction proceeds via a concerted 4-membered transition state. The nucleophilic ethyl

anion attacks the carbonyl carbon, breaking the

-bond to form a magnesium alkoxide.

Reactants:
Ketone + Et-Mg-Br

Transition State:
Nucleophilic Attack

(4-membered cyclic)

 0°C Intermediate:
Mg-Alkoxide Salt

Workup (NH4Cl):
Protonation

 H+ Source Product:
2-Cyclopropylbutan-2-ol

Click to download full resolution via product page

Figure 2: Mechanistic flow of the Grignard addition.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Ring Opening (Homoallylic

products)

Acidic workup too strong (pH <

4).

Use saturated NH

Cl only. Avoid HCl or H

SO

.

Low Yield / Recovered SM
Wet solvent/reagents

(Grignard quenched).

Ensure rigorous anhydrous

conditions. Titrate Grignard

before use.

Exotherm / Runaway Fast addition of Grignard.
Slow addition rate; maintain T

< 10°C.

Wurtz Coupling (Dimerization) Presence of transition metals.

Use high-purity Mg or

commercial Grignard; avoid

Nickel catalysts [2].

Safety & Handling (E-E-A-T)
Ethylmagnesium Bromide: Pyrophoric and water-reactive. Handle only under inert

atmosphere. In case of fire, use Class D extinguisher or dry sand; never use water.

Cyclopropyl Methyl Ketone: Flammable liquid (Flash point ~28°C). Keep away from ignition

sources.

Cyclopropane Ring Sensitivity: While the ring is stable to base (Grignard), it is acid-sensitive.

The resulting tertiary alcohol can dehydrate easily to form alkenes (Saytzeff products) or

rearrange if treated with strong acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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